1-(1-methyl-1H-indole-3-yl)cyclopropanecarbonitrile

• Molecular Formula: C13H12N2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 1-(1-methylindol-3-yl)cyclopropane-1-carbonitrile
• InChI: InChI=1S/C13H12N2/c1-15-8-11(13(9-14)6-7-13)10-4-2-3-5-12(10)15/h2-5,8H,6-7H2,1H3
• InChI Key: ZHJQGHHBPYWIFT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C3(CC3)C#N

Description

1-(1-methyl-1H-indole-3-yl)cyclopropanecarbonitrile is a useful research compound. Its molecular formula is C13H12N2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(1H-indole-3-yl)cyclopropanecarbonitrile (183 mg) was dissolved in N,N-dimethylformamide (2 mL) and sodium hydride (60% in oil, 45 mg) was added under ice cooling, followed by stirring for 5 minutes. To the reaction solution, methyl iodide (0.07 mL) was added, followed by stirring at room temperature for one hour. To the reaction solution, water was added, followed by extraction with ethyl acetate. The organic layer was washed with saturated saline, dried over anhydrous magnesium sulfate and then concentrated. The residue was purified by silica gel column chromatography (parallel separation purification system) to obtain the titled compound having the following physical properties (196 mg).